Cas no 39248-93-6 (Benzenecarbothioic acid, 4-methyl-, S-(4-chlorophenyl) ester)

• Product Name: Benzenecarbothioic acid, 4-methyl-, S-(4-chlorophenyl) ester
• CAS No: 39248-93-6
• MF: C₁₄H₁₁ClOS
• MW: 262.754541635513
• CID: 1502441
• Update Time: 2024-08-23

Benzenecarbothioic acid, 4-methyl-, S-(4-chlorophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, 4-methyl-, S-(4-chlorophenyl) ester

• Inchi： 1S/C14H11ClOS/c1-10-2-4-11(5-3-10)14(16)17-13-8-6-12(15)7-9-13/h2-9H,1H3
• InChI Key： RQUWPTRSNMRUHZ-UHFFFAOYSA-N
• SMILES： C1(C(SC2=CC=C(Cl)C=C2)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 262.02203

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Melting Point: 119-120 °C(Solv: acetone (67-64-1))
• Boiling Point: 375.6±42.0 °C(Predicted)
• PSA: 17.07